![molecular formula C23H35N3O4 B10754859 N-[(2R,3S)-5-[(2S)-1-hydroxypropan-2-yl]-3-methyl-2-(methylaminomethyl)-6-oxo-3,4-dihydro-2H-1,5-benzoxazocin-8-yl]cyclohexanecarboxamide](/img/structure/B10754859.png)
N-[(2R,3S)-5-[(2S)-1-hydroxypropan-2-yl]-3-methyl-2-(methylaminomethyl)-6-oxo-3,4-dihydro-2H-1,5-benzoxazocin-8-yl]cyclohexanecarboxamide
Overview
Description
BRD-K44224150 is a chemical compound known for its diverse applications in scientific research. It is a product of diversity-oriented synthesis, which aims to create a wide variety of molecular structures to explore their biological activities . The compound has a molecular weight of 417.26 and is characterized by its unique structure, which includes multiple chiral centers and aromatic rings .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of BRD-K44224150 involves several steps, starting with the preparation of the core structure. The key steps include:
- Formation of the core structure through a series of condensation reactions.
- Introduction of functional groups via substitution reactions.
- Final purification and characterization using techniques such as chromatography and spectroscopy .
Industrial Production Methods
Industrial production of BRD-K44224150 follows similar synthetic routes but on a larger scale. The process involves:
- Optimization of reaction conditions to maximize yield and purity.
- Use of industrial-grade reagents and solvents.
- Implementation of large-scale purification techniques such as crystallization and distillation .
Chemical Reactions Analysis
Types of Reactions
BRD-K44224150 undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: The compound can participate in nucleophilic and electrophilic substitution reactions, depending on the functional groups present.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Halogenating agents for electrophilic substitution; nucleophiles like amines or thiols for nucleophilic substitution.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example:
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Formation of alcohols or amines.
Substitution: Formation of substituted aromatic compounds.
Scientific Research Applications
BRD-K44224150 has a wide range of applications in scientific research, including:
Chemistry: Used as a probe to study various chemical reactions and mechanisms.
Biology: Employed in the study of biological pathways and interactions.
Medicine: Investigated for its potential therapeutic effects and as a tool in drug discovery.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of BRD-K44224150 involves its interaction with specific molecular targets. The compound is known to bind to certain proteins, affecting their function and activity. This interaction can lead to changes in cellular processes and pathways, ultimately resulting in the observed biological effects .
Comparison with Similar Compounds
BRD-K44224150 can be compared with other similar compounds, such as:
BRD-K44224150 is unique due to its specific structure and the diversity of its applications in various fields of research .
Properties
Molecular Formula |
C23H35N3O4 |
|---|---|
Molecular Weight |
417.5 g/mol |
IUPAC Name |
N-[(2R,3S)-5-[(2S)-1-hydroxypropan-2-yl]-3-methyl-2-(methylaminomethyl)-6-oxo-3,4-dihydro-2H-1,5-benzoxazocin-8-yl]cyclohexanecarboxamide |
InChI |
InChI=1S/C23H35N3O4/c1-15-13-26(16(2)14-27)23(29)19-11-18(9-10-20(19)30-21(15)12-24-3)25-22(28)17-7-5-4-6-8-17/h9-11,15-17,21,24,27H,4-8,12-14H2,1-3H3,(H,25,28)/t15-,16-,21-/m0/s1 |
InChI Key |
NQJCYDIBEOZMBZ-QYWGDWMGSA-N |
Isomeric SMILES |
C[C@H]1CN(C(=O)C2=C(C=CC(=C2)NC(=O)C3CCCCC3)O[C@H]1CNC)[C@@H](C)CO |
Canonical SMILES |
CC1CN(C(=O)C2=C(C=CC(=C2)NC(=O)C3CCCCC3)OC1CNC)C(C)CO |
Origin of Product |
United States |
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